Cas no 90663-77-7 (N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine)

N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine structure
90663-77-7 structure
Product Name:N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine
CAS No:90663-77-7
MF:C6H14N4O2
MW:174.200960636139
CID:1953167
PubChem ID:6913512
Update Time:2024-03-01

N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine Chemical and Physical Properties

Names and Identifiers

    • N~5~-(diaminomethylidene)-L-(5-~3~H_1_)ornithine
    • (2S)-2-amino-5-(diaminomethylideneamino)-5-tritiopentanoic acid
    • L-Arginine-5-t (9CI)
    • Inchi: 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1
    • InChI Key: ODKSFYDXXFIFQN-BYPYZUCNSA-N
    • SMILES: C([C@H](N)C(=O)O)CC([H])NC(N)=N

Computed Properties

  • Exact Mass: 176.1199
  • Monoisotopic Mass: 176.1199
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.2
  • Topological Polar Surface Area: 128

Experimental Properties

  • Boiling Point: 409.1°C at 760 mmHg
  • Flash Point: 201.2°C
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